
Phenyl vinyl sulfoxide molecular weight and
formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Phenyl vinyl sulfoxide

Cat. No.: B1581068 Get Quote

An In-Depth Technical Guide to Phenyl Vinyl Sulfoxide: Synthesis, Reactivity, and

Applications

Introduction
Phenyl vinyl sulfoxide, a colorless liquid at room temperature, is a versatile and highly

valuable reagent in modern organic synthesis.[1] Its unique electronic properties, stemming

from the combination of a vinyl group and a phenylsulfinyl moiety, render it an excellent Michael

acceptor, a reactive dienophile, and a precursor to synthetically useful intermediates.[2] This

guide provides a comprehensive overview of the fundamental properties, synthesis, reactivity,

and applications of phenyl vinyl sulfoxide, with a particular focus on its utility for researchers

and professionals in drug development and chemical synthesis. The protocols and mechanistic

discussions are grounded in established literature to ensure scientific integrity and practical

applicability.

Core Molecular and Physical Properties
Understanding the fundamental physicochemical properties of phenyl vinyl sulfoxide is

critical for its effective use in experimental settings. The molecule's structure, featuring a phenyl

ring, a sulfoxide group, and a vinyl group, dictates its reactivity and physical characteristics.
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The chemical identity of phenyl vinyl sulfoxide is defined by its molecular formula and weight,

which are essential for stoichiometric calculations in chemical reactions.

Molecular Formula: C₈H₈OS[3][4][5]

Molecular Weight: 152.21 g/mol [3][4][6]

Canonical SMILES: C=CS(=O)C1=CC=CC=C1[3]

InChI Key: MZMJHXFYLRTLQX-UHFFFAOYSA-N

Physicochemical Data
The physical properties of phenyl vinyl sulfoxide are summarized in the table below. This

data is crucial for handling, purification, and reaction setup.

Property Value Source(s)

Appearance
Colorless to deeply yellow

liquid
[1][7]

Boiling Point
98 °C at 0.6 mmHg; 93-95 °C

at 0.2 mmHg
[2]

Density 1.139 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.585 [7]

Storage Temperature 2-8°C [7]

Synthesis of Phenyl Vinyl Sulfoxide
The reliable synthesis of phenyl vinyl sulfoxide is a cornerstone of its application. The most

common and effective method involves the controlled oxidation of phenyl vinyl sulfide. This

approach is superior to methods involving the reaction of ethyl phenyl sulfinate with

vinylmagnesium bromide.[2]
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This protocol details the preparation of phenyl vinyl sulfoxide via the oxidation of phenyl vinyl

sulfide using meta-chloroperbenzoic acid (m-CPBA).

Step 1: Reaction Setup

Charge a 500 mL, three-necked, round-bottomed flask with 20 g (0.147 mol) of phenyl vinyl

sulfide and 250 mL of dichloromethane.

Equip the flask with a dropping funnel and a magnetic stirrer.

Step 2: Controlled Oxidation

Cool the solution to -78°C using a dry ice/acetone bath.

While stirring, add a solution of 25.4 g (0.147 mol, 1.0 equivalent) of m-CPBA in 200 mL of

dichloromethane dropwise over a 30-minute period. The low temperature is crucial to prevent

over-oxidation to the corresponding sulfone.

Step 3: Reaction Progression and Quenching

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional hour in a water bath at 30°C to ensure the reaction goes to completion.[2]

Pour the reaction mixture into 300 mL of a saturated sodium bicarbonate solution to quench

the excess m-CPBA and neutralize the resulting m-chlorobenzoic acid.

Step 4: Extraction and Purification

Extract the aqueous mixture with three 250-mL portions of dichloromethane.

Combine the organic extracts and wash them with three 250-mL portions of water to remove

any remaining salts.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent via rotary evaporation.
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Distill the residual liquid under reduced pressure to afford 15–16 g (68–70%) of phenyl vinyl
sulfoxide as a colorless liquid.[2]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of phenyl vinyl sulfoxide from

phenyl vinyl sulfide.
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Spectroscopic Characterization
Accurate characterization is essential to confirm the identity and purity of the synthesized

phenyl vinyl sulfoxide.

¹H NMR (in CDCl₃): The proton NMR spectrum exhibits characteristic signals for the vinyl

and aromatic protons.[2][8]

δ 5.63–6.17 (m, 2H, olefinic H)

δ 6.44–6.87 (m, 1H, olefinic H)

δ 7.10–7.55 (m, 5H, aromatic H)

IR (Neat): The infrared spectrum shows key vibrational frequencies.[2]

3025 cm⁻¹ (C-H stretch, aromatic/vinylic)

1045 cm⁻¹ (S=O stretch)

750 and 690 cm⁻¹ (C-H bend, monosubstituted benzene)

Chemical Reactivity and Synthetic Applications
Phenyl vinyl sulfoxide's synthetic utility stems from its dual functionality, enabling a wide

range of chemical transformations.

Michael Addition Reactions
The electron-withdrawing nature of the sulfoxide group polarizes the vinyl group, making the β-

carbon electrophilic and highly susceptible to nucleophilic attack. This makes phenyl vinyl
sulfoxide an excellent Michael acceptor for various nucleophiles, including enolates and

organometallics.[2]

Diels-Alder Cycloadditions
Phenyl vinyl sulfoxide serves as a moderately reactive dienophile in [4+2] cycloaddition

reactions, famously known as the Diels-Alder reaction.[2][9] A key advantage is its function as
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an "acetylene equivalent." After the initial cycloaddition, the phenylsulfinyl group can be

eliminated, effectively resulting in the addition of an acetylene unit to the diene.[1][10]

Other Key Reactions
α-Sulfinyl Carbanion Formation: The α-protons of the vinyl group can be deprotonated by

strong bases to form an α-sulfinyl carbanion, a useful nucleophile for forming new carbon-

carbon bonds.[1]

Pummerer and Heck Reactions: The compound can also participate in Pummerer reactions

and transition metal-catalyzed processes such as Heck couplings.[1]

Key Reaction Pathways Diagram
This diagram visualizes the primary modes of reactivity for phenyl vinyl sulfoxide.
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Reactivity of Phenyl Vinyl Sulfoxide

Applications in Drug Discovery
The vinyl sulfone and sulfoxide motifs are recognized as privileged structures in medicinal

chemistry.[11] Their electrophilic nature allows them to act as covalent inhibitors by reacting

with nucleophilic residues (like cysteine) in enzyme active sites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://enamine.net/building-blocks/reagents-for-synthesis/phenyl-vinyl-sulfoxide
https://pubs.acs.org/doi/10.1021/ja00473a044
https://enamine.net/building-blocks/reagents-for-synthesis/phenyl-vinyl-sulfoxide
https://enamine.net/building-blocks/reagents-for-synthesis/phenyl-vinyl-sulfoxide
https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://www.benchchem.com/product/b1581068?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35305462/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenyl vinyl sulfoxide itself serves as a key building block in the synthesis of more complex

molecules with potential therapeutic applications.[6] Research has shown its utility in creating

compounds that can inhibit prostaglandin production, which is linked to inflammatory

responses.[6] Furthermore, its derivatives have been investigated for anti-tumor and

autoimmune disease applications, highlighting its importance as a lead compound for drug

development.[6][12]

Conclusion
Phenyl vinyl sulfoxide is a reagent of significant importance in organic chemistry. Its well-

defined molecular and physical properties, coupled with a reliable synthetic route, make it

readily accessible for laboratory use. The compound's rich reactivity, particularly in Michael

additions and Diels-Alder cycloadditions, provides chemists with a powerful tool for constructing

complex molecular architectures. As research continues to uncover the therapeutic potential of

organosulfur compounds, the role of phenyl vinyl sulfoxide as a foundational building block in

drug discovery is poised to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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